Cas no 1174020-48-4 (tert-butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 1174020-48-4
• MF: C₉H₁₆FNO₃
• MW: 205.2266
• MDL: MFCD23106144
• CID: 3166527
• PubChem ID: 70993769
• Update Time: 2025-08-03

tert-butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl Cis-3-fluoro-4-hydroxypyrrolidine-1-carboxylate racemate
• (3S,4R)-1-Boc-3-fluoro-4-hydroxypyrrolidine
• tert-butyl (3s,4r)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• tert-butyl cis-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• cis-tert-Butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• (3S,4R)-tert-butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• AK170864
• SB11004
• PB37236
• FCH3976778
• FCH3596238
• cis-3-fluoro-4-hydoxy-n- boc pyrroldine
• PC430230
• tert-Butyl
• cis-tert-Butyl3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• DTXSID601155759
• DS-7598
• P18537
• tert-butyl (3S,4R)-3-fluoro-4-hydroxy-pyrrolidine-1-carboxylate
• 1174020-48-4
• 1,1-Dimethylethyl (3S,4R)-3-fluoro-4-hydroxy-1-pyrrolidinecarboxylate
• tert-butyl cis-3-Fluoro-4-hydroxy-pyrrolidine-1-carboxylate
• ZWB02048
• MFCD18791199
• EN300-1428872
• AKOS025290907
• rac-tert-butyl (3R,4S)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• 2055223-76-0
• MFCD23106144
• P19100
• 1-Pyrrolidinecarboxylic acid, 3-fluoro-4-hydroxy-, 1,1-dimethylethyl ester, (3S,4R)-
• cis tert-butyl 3-fluoro-4-hydroxypyrrolidine-1-carboxylate
• CS-0036067
• SCHEMBL13779806
• tert-butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate

• MDL： MFCD23106144
• Inchi： 1S/C9H16FNO3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6-7,12H,4-5H2,1-3H3/t6-,7+/m0/s1
• InChI Key： KTBDFQPHEPDHQW-NKWVEPMBSA-N
• SMILES： F[C@@]1([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])[C@@]1([H])O[H]

Computed Properties

• Exact Mass: 205.11142153g/mol
• Monoisotopic Mass: 205.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 0.7

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 282.3±40.0 ºC (760 Torr),
• Flash Point: 124.5±27.3 ºC,
• Solubility: Slightly soluble (15 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids